Cas no 1289097-37-5 (methyl 2-[(3-bromo-5-methylpyridin-2-yl)amino]acetate)

• Product Name: methyl 2-[(3-bromo-5-methylpyridin-2-yl)amino]acetate
• CAS No: 1289097-37-5
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 4586374
• Update Time: 2025-05-21

methyl 2-[(3-bromo-5-methylpyridin-2-yl)amino]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(3-bromo-5-methylpyridin-2-yl)amino]acetate

• Inchi： 1S/C9H11BrN2O2/c1-6-3-7(10)9(11-4-6)12-5-8(13)14-2/h3-4H,5H2,1-2H3,(H,11,12)
• InChI Key： XJKGMLMAGMUKCU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CNC1=NC=C(C)C=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-[(3-bromo-5-methylpyridin-2-yl)amino]acetate

Comprehensive Overview of Methyl 2-[(3-bromo-5-methylpyridin-2-yl)amino]acetate (CAS No. 1289097-37-5)

Methyl 2-[(3-bromo-5-methylpyridin-2-yl)amino]acetate (CAS No. 1289097-37-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and ester functionality, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a 3-bromo-5-methylpyridin-2-yl moiety, makes it particularly valuable for constructing complex heterocyclic systems, which are often explored for their potential therapeutic and agricultural applications.

In recent years, the demand for methyl 2-[(3-bromo-5-methylpyridin-2-yl)amino]acetate has surged due to its role in the development of novel small-molecule inhibitors and crop protection agents. Researchers are increasingly focusing on its utility in drug discovery, particularly in the design of kinase inhibitors and anti-inflammatory agents. The compound's CAS No. 1289097-37-5 is frequently cited in patent literature, underscoring its industrial relevance. Additionally, its compatibility with modern green chemistry principles has made it a subject of interest for sustainable synthesis methodologies.

One of the most compelling aspects of methyl 2-[(3-bromo-5-methylpyridin-2-yl)amino]acetate is its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many FDA-approved drugs. The 3-bromo-5-methylpyridin-2-yl group acts as an excellent electrophile, enabling efficient functionalization. This property aligns with the growing trend of fragment-based drug design, where modular building blocks are used to optimize drug candidates.

From an agrochemical perspective, CAS No. 1289097-37-5 is explored for its potential in developing next-generation pesticides. The pyridine ring system is a common motif in many commercial herbicides and insecticides, and the introduction of a bromo substituent enhances its reactivity for further derivatization. This has led to increased inquiries about its synthetic routes and scalability in industrial settings, as manufacturers seek cost-effective and environmentally benign production methods.

The compound's physicochemical properties, such as solubility and stability, have also been a focal point for researchers. Its methyl ester group improves lipophilicity, which is crucial for bioavailability in drug formulations. Meanwhile, the aminoacetate linkage offers a handle for further chemical modifications, making it a versatile scaffold. These attributes have spurred discussions in online forums and scientific communities about its potential in personalized medicine and targeted drug delivery systems.

In the context of search engine trends, queries related to "synthesis of methyl 2-[(3-bromo-5-methylpyridin-2-yl)amino]acetate" and "applications of CAS 1289097-37-5" have seen a steady rise. This reflects the compound's growing importance in both academic and industrial research. Furthermore, its relevance to AI-driven drug discovery platforms has been highlighted, as machine learning algorithms increasingly rely on high-quality building blocks like this compound to predict novel drug candidates.

To summarize, methyl 2-[(3-bromo-5-methylpyridin-2-yl)amino]acetate (CAS No. 1289097-37-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features, such as the 3-bromo-5-methylpyridin-2-yl group and methyl ester functionality, make it indispensable for modern synthetic chemistry. As research continues to uncover its potential, this compound is poised to remain a cornerstone in the development of innovative solutions for global challenges in health and agriculture.